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Compound of Interest

Compound Name: Diethyl cromoglycate

Cat. No.: B146141 Get Quote

Introduction
Diethyl cromoglycate (DEC) is a lipophilic derivative of cromoglicic acid (disodium

cromoglycate), a well-established mast cell stabilizer.[1] Mast cells play a pivotal role in allergic

and inflammatory responses by releasing mediators such as histamine and leukotrienes upon

activation.[2][3][4] DEC, like its parent compound, is utilized in research to inhibit mast cell

degranulation, making it a valuable tool for studying allergic reactions, inflammation, and

related signaling pathways in vitro.[2]

Accurate and consistent preparation of stock solutions is fundamental to achieving reproducible

results in cell culture experiments. This document provides a detailed protocol for the

preparation, sterilization, and storage of Diethyl cromoglycate stock solutions for use in cell-

based assays.

Compound Specifications
A summary of the key physical and chemical properties of Diethyl cromoglycate is presented

below. This information is critical for accurate calculations and solution preparation.
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Property Value Source

Chemical Name

Diethyl 5,5'-((2-

hydroxypropane-1,3-

diyl)bis(oxy))bis(4-oxo-4H-

chromene-2-carboxylate)

[5][6]

Synonyms
Cromophene, Cromolyn diethyl

ester, Diethyl cromoglicate
[7]

CAS Number 16150-45-1 [7][2][5]

Molecular Formula C₂₇H₂₄O₁₁ [7][2]

Molecular Weight 524.47 g/mol [7][5][6]

Appearance
Pale Yellow to Pale Beige

Solid
[7][8]

Solubility

DMSO (≥10 mg/mL),

Chloroform (Slightly), Methanol

(Slightly)

[1][2][8][9]

Storage (Solid)
2-8°C, protected from air and

light
[7][1][9]

Required Materials & Equipment
3.1 Materials

Diethyl cromoglycate powder (purity ≥98%)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Sterile, cryogenic vials or microcentrifuge tubes for aliquots

Syringe filters, 0.22 µm, sterile, with low protein binding and compatible with DMSO (e.g.,

PTFE membrane)
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Sterile syringes (volume appropriate for the amount of stock solution)

3.2 Equipment

Class II Biological Safety Cabinet (BSC)

Analytical balance

Vortex mixer

Pipettors and sterile pipette tips

-20°C or -80°C freezer for storage

Experimental Protocol: Stock Solution Preparation
(10 mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO. All steps should be

performed in a Class II BSC using aseptic techniques to ensure sterility.[10]

4.1 Calculation

To prepare a 10 mM stock solution, calculate the required mass of Diethyl cromoglycate
(DEC).

Molecular Weight (MW): 524.47 g/mol

Desired Concentration (C): 10 mM = 0.010 mol/L

Desired Volume (V): Example: 10 mL = 0.010 L

Mass (g) = C (mol/L) x V (L) x MW ( g/mol ) Mass (g) = 0.010 mol/L x 0.010 L x 524.47 g/mol

Mass (g) = 0.0052447 g = 5.24 mg

Therefore, 5.24 mg of DEC is needed to make 10 mL of a 10 mM stock solution.

4.2 Step-by-Step Procedure
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Weighing: Carefully weigh the calculated amount of Diethyl cromoglycate powder using an

analytical balance. To minimize contamination, it is recommended to weigh the compound

onto sterile weighing paper or directly into a sterile conical tube inside the BSC if possible.

Solubilization: Transfer the weighed powder to a sterile conical tube. Using a sterile pipette,

add the required volume of cell culture grade DMSO. For example, add 10 mL of DMSO for

5.24 mg of powder.

Dissolving: Tightly cap the tube and vortex at medium speed until the powder is completely

dissolved. The solution should be clear and free of any visible particulates. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid prolonged

heating.[2]

Sterilization: Draw the entire DEC-DMSO solution into a sterile syringe. Attach a sterile 0.22

µm syringe filter to the syringe tip.[11][12] Filter the solution into a new sterile conical tube by

slowly depressing the syringe plunger. This step removes any potential microbial

contaminants.[10][13]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the sterile stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile

cryogenic vials or microcentrifuge tubes.

Labeling & Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), preparation date, and your initials. Store the aliquots at -20°C or

-80°C for long-term stability.

Diagrams
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Workflow for Preparing Diethyl Cromoglycate Stock Solution
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Caption: Workflow for preparing a sterile Diethyl Cromoglycate stock solution.
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Simplified Mechanism of Diethyl Cromoglycate in Mast Cells
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Caption: Diethyl cromoglycate inhibits mast cell degranulation by blocking calcium influx.

Application & Usage Guidelines
Working Concentration: The optimal working concentration of Diethyl cromoglycate can

vary significantly depending on the cell type and experimental design. A typical starting range

for in vitro studies is 10 µM to 100 µM.[14] It is strongly recommended to perform a dose-

response experiment to determine the optimal concentration for your specific assay. For

example, studies on bladder cancer cell lines have used concentrations of 25 µM and 50 µM.

[15]

Final DMSO Concentration: When diluting the stock solution into your cell culture media,

ensure the final concentration of DMSO is non-toxic to your cells, typically ≤ 0.5%. Always

include a vehicle control (media with the same final concentration of DMSO) in your

experiments to account for any effects of the solvent.
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Example Dilution: To make a 100 µM working solution from a 10 mM stock, you would

perform a 1:100 dilution. For example, add 10 µL of the 10 mM stock solution to 990 µL of

cell culture medium. This results in a final DMSO concentration of 0.1%.

Safety Precautions
Diethyl cromoglycate is for research use only and not for human or veterinary use.[2]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound and its solutions.

Handle the powder in a fume hood or ventilated enclosure to avoid inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.

Mechanism of Action
Diethyl cromoglycate acts as a mast cell stabilizer. The primary mechanism involves the

inhibition of mast cell degranulation, which prevents the release of inflammatory mediators like

histamine and leukotrienes.[2][16][17] This action is believed to be mediated by blocking

calcium ion channels, thereby preventing the Ca²⁺ influx required to trigger the degranulation

process following allergen stimulation.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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